Cas no 2228762-31-8 (5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine
• CAS No: 2228762-31-8
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 5937602
• PubChem ID: 165753430
• Update Time: 2025-10-28

5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine
• EN300-1948916
• 2228762-31-8

• Inchi： 1S/C7H8F2N2O/c8-7(9)1-4(2-7)6-5(10)3-11-12-6/h3-4H,1-2,10H2
• InChI Key： SSQGNDOIXBSYDX-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=C(C=NO2)N)C1)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine

Introduction to Compound with CAS No. 2228762-31-8 and Product Name: 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine

Compound with the CAS number 2228762-31-8, commonly referred to by the product name 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a difluorocyclobutyl moiety and an oxazole ring system imparts distinct chemical properties that make it a promising candidate for further exploration in drug development.

The 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine structure combines the rigidity of the cyclobutyl ring with the electron-deficient nature of the oxazole ring, creating a scaffold that is both stable and reactive. The difluorocyclobutyl substituent introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in recent years, as fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In the realm of medicinal chemistry, oxazole derivatives have been extensively investigated for their broad spectrum of biological activities. The oxazole ring is a heterocyclic compound that possesses a nitrogen atom at position 1 and an oxygen atom at position 2, making it a versatile platform for constructing bioactive molecules. The 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine compound leverages these properties by incorporating the oxazole moiety into its structure, which has been shown to enhance interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of fluorinated heterocycles in drug discovery. The difluorocyclobutyl group in this compound not only contributes to its structural complexity but also provides opportunities for fine-tuning its pharmacological properties. Studies have demonstrated that fluorine atoms can influence the electronic distribution of the molecule, thereby affecting its reactivity and binding interactions. This has led to the development of novel strategies for designing more effective and selective therapeutic agents.

The synthesis of 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluorocyclobutyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and transition metal catalysis have been employed to construct this complex framework efficiently. These synthetic approaches are critical for producing sufficient quantities of the compound for further biological evaluation.

Once synthesized, 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational studies are often performed to predict the electronic properties and potential interactions of the molecule with biological targets.

The biological evaluation of 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine involves testing its activity against various disease-relevant targets. Initial studies may focus on assessing its interaction with enzymes or receptors using in vitro assays. These assays can provide insights into the compound's binding affinity and selectivity, which are crucial parameters for evaluating its potential as a lead compound in drug development.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The unique combination of structural features makes it a versatile scaffold for designing molecules with enhanced therapeutic efficacy. For instance, studies have shown that oxazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The presence of fluorine atoms further enhances these effects by improving metabolic stability and target engagement.

As research progresses, new methodologies for modifying the structure of 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine will continue to emerge. These advancements will enable chemists to fine-tune its pharmacological properties and explore new therapeutic avenues. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration. The synthesis, characterization, and biological evaluation of compounds like 5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine rely on expertise from various fields including organic chemistry, medicinal chemistry, biochemistry, and pharmacology. By leveraging these diverse disciplines, researchers can accelerate the discovery and development of new drugs that address critical health challenges.

In conclusion,5-(3,3-difluorocyclobutyl)-1,2-oxazol-4-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The combination of a difluorocyclobutyl moiety and an oxazole ring system provides a versatile scaffold for designing molecules with enhanced therapeutic efficacy. As research continues to uncover new insights into its pharmacological properties,this compound holds promise for addressing unmet medical needs through innovative drug design strategies.